Cas no 2167810-28-6 (Hexane, 1-bromo-3,3-difluoro-)

• Product Name: Hexane, 1-bromo-3,3-difluoro-
• CAS No: 2167810-28-6
• MF: C₆H₁₁BrF₂
• MW: 201.05234837532
• CID: 5260940
• Update Time: 2025-11-02

Hexane, 1-bromo-3,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-3,3-difluoro-

• Inchi： 1S/C6H11BrF2/c1-2-3-6(8,9)4-5-7/h2-5H2,1H3
• InChI Key： QCUKQCYKGPQUEB-UHFFFAOYSA-N
• SMILES： C(Br)CC(F)(F)CCC

Additional information on Hexane, 1-bromo-3,3-difluoro-

Hexane, 1-bromo-3,3-difluoro-: A Comprehensive Overview of Its Chemical Properties and Applications in Modern Biomedical Research

Hexane, 1-bromo-3,3-difluoro- (CAS No. 2167810-28-6) is a fluorinated hydrocarbon compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in biomedical research. This compound belongs to the family of fluorinated alkanes, which are characterized by the presence of fluorine atoms in their molecular framework. The strategic placement of bromine and fluorine substituents in the molecular structure contributes to its distinct physicochemical properties, making it a valuable candidate for drug development and materials science applications.

Recent studies have highlighted the role of fluorinated compounds in modulating biological activity and enhancing drug-target interactions. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorine atoms can significantly alter the metabolic stability and bioavailability of pharmaceutical molecules. The 1-bromo-3,3-difluoro-hexane structure may serve as a versatile scaffold for the design of novel therapeutics, particularly in the context of targeted drug delivery systems and antimicrobial agents.

From a synthetic perspective, the fluorinated alkane Hexane, 1-bromo-3,3-difluoro- is synthesized through a multi-step process that involves the controlled introduction of bromine and fluorine atoms. Researchers have explored various fluorination methods and halogenation techniques to optimize the yield and purity of this compound. A 2022 breakthrough in organofluorine chemistry introduced a novel catalytic approach that enables the selective functionalization of carbon-hydrogen bonds, which is critical for the preparation of fluorinated alkanes with specific stereochemical configurations.

One of the key advantages of Hexane, 1-bromo-3,3-difluoro- lies in its potential for biocompatibility and low toxicity profiles. Comparative studies have shown that fluorinated hydrocarbons exhibit reduced reactivity compared to their non-fluorinated counterparts, which is essential for applications in biomedical engineering and regenerative medicine. A 2023 review in Advanced Drug Delivery Reviews emphasized the importance of fluorinated compounds in the development of biodegradable polymers and surface-modified medical devices.

The fluorinated alkane Hexane, 1-bromo-3,3-difluoro- has also been investigated for its role in nanotechnology and surface science. Its unique molecular architecture allows for the creation of fluorinated surfactants and self-assembled monolayers, which are critical for the fabrication of nanoscale biosensors and drug-eluting coatings. A 2024 study in ACS Nano demonstrated that fluorinated hydrocarbons can enhance the stability of lipid nanoparticles, which are widely used in gene therapy and RNA delivery systems.

From an environmental perspective, the fluorinated compound Hexane, 1-bromo-3,3-difluoro- has been evaluated for its low volatility and non-reactivity in atmospheric conditions. This property makes it a promising candidate for green chemistry applications, where minimizing environmental impact is a priority. Researchers are actively exploring the synthetic pathways that reduce the use of hazardous reagents and improve the sustainability of fluorinated alkane production.

In the context of biomedical research, the fluorinated alkane Hexane, 1-bromo-3,3-difluoro- has shown potential in the development of fluorinated pharmaceuticals and targeted therapies. Its ability to modulate protein-ligand interactions and enhance drug penetration into biological tissues has sparked interest in its use for antibody-drug conjugates and small molecule inhibitors. A 2023 study in Pharmaceutical Research reported that fluorinated hydrocarbons can significantly improve the bioavailability of poorly soluble drugs, addressing a major challenge in drug formulation.

Furthermore, the fluorinated alkane Hexane, 1-bromo-3,3-difluoro- has been explored for its role in electronic materials and photovoltaic applications. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. A 2024 paper in Advanced Materials highlighted the potential of fluorinated hydrocarbons in enhancing the efficiency of perovskite solar cells, where their low polarity and high thermal stability are advantageous.

Despite its promising applications, the fluorinated compound Hexane, 1-bromo-3,3-difluoro- remains a subject of ongoing research to fully understand its potential and optimize its use in various fields. Ongoing studies are focused on improving the synthetic efficiency of fluorinated alkanes, enhancing their biological activity, and ensuring their environmental safety. As the demand for fluorinated pharmaceuticals and advanced materials continues to grow, the development of Hexane, 1-bromo-3,3-difluoro- and similar compounds is expected to play a crucial role in shaping the future of biomedical science and materials engineering.

Ultimately, the fluorinated alkane Hexane, 1-bromo-3,3-difluoro- represents a fascinating intersection of organic chemistry, biomedical research, and materials science. Its unique properties and potential applications underscore the importance of continued exploration and innovation in the field of fluorinated compounds. As researchers continue to uncover new possibilities, this compound is likely to remain a key player in the development of next-generation therapies and advanced technologies.